Cas no 99548-54-6 (Methyl 3-bromo-2-methylbenzoate)

Methyl 3-bromo-2-methylbenzoate is a brominated aromatic ester with a molecular formula of C9H9BrO2. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound features a stable ester group and reactive bromine substituent, enabling further functionalization. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions and other transformations.
Methyl 3-bromo-2-methylbenzoate structure
99548-54-6 structure
Product Name:Methyl 3-bromo-2-methylbenzoate
CAS No:99548-54-6
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD09031772
CID:94729
PubChem ID:12929135
Update Time:2025-06-17

Methyl 3-bromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-2-methylbenzoate
    • 3-Bromo-2-methylbenzoic Acid Methyl Ester
    • 3-BROMO-2-METHYL-BENZOIC ACID METHYL ESTER
    • Benzoic acid, 3-bromo-2-methyl-, methyl ester
    • 3-Bromo-o-toluic Acid Methyl Ester
    • Methyl 3-Bromo-o-toluate
    • SY011043
    • J-522152
    • AKOS014882717
    • BCP24540
    • AS-11290
    • FT-0663774
    • SCHEMBL257409
    • AM82976
    • MKQQTCSBXHAYQL-UHFFFAOYSA-N
    • BENZOIC ACID,3-BROMO-2-METHYL-, METHYL ESTER
    • M2543
    • MFCD09031772
    • AC-9419
    • 99548-54-6
    • methyl3-bromo-2-methylbenzoate
    • DTXSID20513208
    • methyl?3-bromo-2-methylbenzoate
    • EN300-211828
    • CS-W005509
    • MDL： MFCD09031772
    • Inchi： 1S/C9H9BrO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
    • InChI Key： MKQQTCSBXHAYQL-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 227.97900
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: White solid
  • Density: 1.434
  • Boiling Point: 140°C/21mmHg(lit.)
  • Flash Point: 108.785℃
  • PSA: 26.30000
  • LogP: 2.54410

Methyl 3-bromo-2-methylbenzoate Security Information

Methyl 3-bromo-2-methylbenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-bromo-2-methylbenzoate Pricemore >>

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 99548-54-6 97%
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ChemScence
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 99548-54-6 99.87%
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ChemScence
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Methyl 3-bromo-2-methylbenzoate
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ChemScence
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